Cas no 6527-32-8 (4-(Benzyloxy)-3,5-dimethoxybenzaldehyde)

• Product Name: 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde
• CAS No: 6527-32-8
• MF: C₁₆H₁₆O₄
• MW: 272.2958
• MDL: MFCD00088987
• CID: 961696
• PubChem ID: 3014502
• Update Time: 2025-10-31

4-(Benzyloxy)-3,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(BENZYLOXY)-3,5-DIMETHOXYBENZALDEHYDE
• 3,5-dimethoxy-4-phenylmethoxybenzaldehyde
• 3,5-Dimethoxy-4-(phenylmethoxy)benzaldehyde
• 3,5-dimethoxy-4-benzyloxybenzaldehyde
• 4-(benzyloxy)-3,5-di-methoxybenzaldehyde
• 4-benzyloxy-3,5-dimethoxy-benzaldehyde
• 4-Benzyloxy-3,5-dimethoxybenzaldehyde
• AC1MHZPZ
• AC1Q489R
• AG-G-45593
• CTK2F5323
• Benzaldehyde, 3,5-dimethoxy-4-(phenylmethoxy)-
• O-benzylsyringaldehyde
• Benzaldehyde, 4-(benzyloxy)-3,5-dimethoxy-
• AGQUHZIDRBKPNN-UHFFFAOYSA-N
• NE40735
• DS
• SY045904
• CS-W001017
• DS-9223
• DB-106125
• AC-36910
• 4-(Benzyloxy)-3 pound not5-dimethoxybenzaldehyde
• Z111542050
• AKOS001144819
• MFCD00088987
• EN300-14955
• 6527-32-8
• 4-(benzyloxy)-3,5-dimethoxybenzaldehyde, AldrichCPR
• DTXSID50215586
• SCHEMBL2879297
• 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde

• MDL： MFCD00088987
• Inchi： 1S/C16H16O4/c1-18-14-8-13(10-17)9-15(19-2)16(14)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： AGQUHZIDRBKPNN-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1C(=C([H])C(C([H])=O)=C([H])C=1OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8

Experimental Properties

• Boiling Point: 423.4°C at 760 mmHg
• PSA: 44.76

4-(Benzyloxy)-3,5-dimethoxybenzaldehyde Security Information

• Hazard Statement： H302
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde

Comprehensive Overview of 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde (CAS No. 6527-32-8)

4-(Benzyloxy)-3,5-dimethoxybenzaldehyde (CAS No. 6527-32-8) is a versatile organic compound widely utilized in pharmaceutical, fragrance, and specialty chemical industries. This aromatic aldehyde, characterized by its benzyloxy and dimethoxy functional groups, serves as a critical intermediate in synthesizing complex molecules. Its unique structural features make it valuable for applications ranging from drug development to flavor enhancement.

The compound's chemical structure consists of a benzaldehyde core substituted with a benzyloxy group at the 4-position and methoxy groups at the 3- and 5-positions. This arrangement enhances its reactivity in electrophilic aromatic substitution and condensation reactions, making it a preferred choice for researchers. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the pharmaceutical sector, 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde is a key precursor for antioxidant and anti-inflammatory agents. Studies highlight its role in developing neuroprotective compounds, addressing growing demand for treatments targeting neurodegenerative diseases like Alzheimer's. Its flavorant properties also make it popular in perfumery, where it contributes to woody and vanilla-like notes.

From an industrial perspective, the compound's stability under high-temperature conditions and compatibility with catalytic processes are frequently discussed in research forums. Manufacturers emphasize its use in polymer additives and UV stabilizers, responding to queries about material longevity in consumer products. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, a topic often searched by quality control professionals.

Emerging applications in agrochemicals have further expanded its market relevance. Researchers explore its derivatives as potential plant growth regulators, capitalizing on its structural adaptability. This aligns with increasing searches for eco-friendly crop solutions in agricultural biotechnology. Storage recommendations typically include anhydrous conditions and light-sensitive packaging, details frequently sought by logistics teams.

Regulatory compliance remains a hot topic, with databases like REACH and FDA listings being regularly checked by compliance officers. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets. The compound's biodegradability profile has gained attention amid rising interest in environmental impact assessments for industrial chemicals.

Market analysts note steady growth in demand for 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde, particularly from Asia-Pacific pharmaceutical hubs. Patent landscapes reveal innovative applications in electronic materials, responding to searches about its role in organic semiconductors. Technical inquiries often focus on solubility parameters in various organic solvents, a crucial factor for formulation scientists.

Academic interest continues to flourish, with recent publications exploring microwave-assisted synthesis methods to improve yield. This addresses common search queries about process intensification techniques. The compound's crystallographic data is another frequently requested information point, particularly among X-ray diffraction specialists.

In conclusion, 4-(Benzyloxy)-3,5-dimethoxybenzaldehyde (CAS No. 6527-32-8) represents a multifaceted chemical building block with expanding applications across scientific disciplines. Its ongoing relevance in drug discovery pipelines and material science innovations ensures continued research interest, while industrial adoption benefits from its balanced reactivity-stability profile. Future developments will likely focus on synthetic methodology improvements and novel derivative exploration to meet evolving market needs.